(E)-10-Hydroxy-8-decenoic acid

• CAS RN: 79728-54-4
• Molecular Formula: C10H18O3
• Molecular Weight: 186.25 g/mol
• IUPAC Name: (E)-10-hydroxydec-8-enoic acid
• InChI: InChI=1S/C10H18O3/c11-9-7-5-3-1-2-4-6-8-10(12)13/h5,7,11H,1-4,6,8-9H2,(H,12,13)/b7-5+
• InChI Key: RCXJFGCVOBRFEH-FNORWQNLSA-N
• Isomeric SMILES: C(CCCC(=O)O)CC/C=C/CO
• SMILES: C(CCCC(=O)O)CCC=CCO
• Other CAS RN: 106541-97-3
• synonyms: 10-hydroxy-8-decenoic acid; 10-hydroxy-8-decenoic acid, (E)-isome

Description

elongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. Thus, is considered to be a fatty acid lipid molecule. is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. Outside of the human body, can be found in mushrooms. This makes a potential biomarker for the consumption of this food product.
(8E)-10-hydroxy-8-decenoic acid is a carbonyl compound.

Scientific Research Applications

Biosynthesis and Production

• Efficient Biosynthesis : A study by (Wang et al., 2022) improved the two-step biosynthesis method of 10-HDA, increasing the conversion rate of the intermediate product and enhancing the overall yield using Escherichia coli.
• Production from Decanoic Acid : (Li et al., 2021) focused on the development of an environmentally friendly, safe, and efficient route for synthesizing 10-HDA using a modified β-oxidation pathway in Escherichia coli.

Pharmacological and Biological Properties

• Prevention of Ultraviolet Damage : Research by (Zheng et al., 2012) found that 10-HDA could prevent ultraviolet A-induced damage in human dermal fibroblasts, suggesting its potential in skin care and photoprotection.
• Inhibition of Nitric Oxide Production : A study by (Takahashi et al., 2012) showed that 10-HDA inhibited interferon-γ-induced nitric oxide production, indicating potential anti-inflammatory properties.
• Effect on Type 2 Diabetes : (Hu et al., 2022) demonstrated that 10-HDA has hypoglycemic effects on diabetic mice, indicating potential applications in managing Type 2 diabetes.

Antimicrobial and Antioxidant Activities

• Antibiofilm and Antihemolysis Activities : (Gao et al., 2022) researched the antimicrobial effects of 10-HDA on Staphylococcus aureus, finding significant inhibition of biofilm formation and virulence.
• Prevention of Streptococcus Mutans Adherence : A study by (Yousefi et al., 2012) found that 10-HDA prevented the adherence of Streptococcus mutans to cell surfaces, showcasing its potential in oral health.

Miscellaneous Applications

• Role in Beer Preservation : (Li et al., 2010) explored the use of 10-HDA as an antimicrobial agent in draft keg-conditioned wheat beer, enhancing the microbiological stability and shelf life.